Cas no 1267271-35-1 (3-(2,4-dimethoxyphenyl)propane-1-thiol)
3-(2,4-dimethoxyphenyl)propane-1-thiol Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,4-dimethoxyphenyl)propane-1-thiol
- 1267271-35-1
- EN300-1843300
-
- Inchi: 1S/C11H16O2S/c1-12-10-6-5-9(4-3-7-14)11(8-10)13-2/h5-6,8,14H,3-4,7H2,1-2H3
- InChI Key: BTNXXQFBAXKGJP-UHFFFAOYSA-N
- SMILES: SCCCC1C=CC(=CC=1OC)OC
Computed Properties
- Exact Mass: 212.08710092g/mol
- Monoisotopic Mass: 212.08710092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 19.5Ų
3-(2,4-dimethoxyphenyl)propane-1-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1843300-0.05g |
3-(2,4-dimethoxyphenyl)propane-1-thiol |
1267271-35-1 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1843300-0.1g |
3-(2,4-dimethoxyphenyl)propane-1-thiol |
1267271-35-1 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1843300-0.25g |
3-(2,4-dimethoxyphenyl)propane-1-thiol |
1267271-35-1 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1843300-0.5g |
3-(2,4-dimethoxyphenyl)propane-1-thiol |
1267271-35-1 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1843300-1.0g |
3-(2,4-dimethoxyphenyl)propane-1-thiol |
1267271-35-1 | 1g |
$914.0 | 2023-06-03 | ||
| Enamine | EN300-1843300-2.5g |
3-(2,4-dimethoxyphenyl)propane-1-thiol |
1267271-35-1 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1843300-5.0g |
3-(2,4-dimethoxyphenyl)propane-1-thiol |
1267271-35-1 | 5g |
$2650.0 | 2023-06-03 | ||
| Enamine | EN300-1843300-10.0g |
3-(2,4-dimethoxyphenyl)propane-1-thiol |
1267271-35-1 | 10g |
$3929.0 | 2023-06-03 | ||
| Enamine | EN300-1843300-1g |
3-(2,4-dimethoxyphenyl)propane-1-thiol |
1267271-35-1 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1843300-5g |
3-(2,4-dimethoxyphenyl)propane-1-thiol |
1267271-35-1 | 5g |
$2650.0 | 2023-09-19 |
3-(2,4-dimethoxyphenyl)propane-1-thiol Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on 3-(2,4-dimethoxyphenyl)propane-1-thiol
Introduction to 3-(2,4-dimethoxyphenyl)propane-1-thiol (CAS No. 1267271-35-1)
3-(2,4-dimethoxyphenyl)propane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 1267271-35-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of thiol-containing aromatic derivatives, characterized by its unique structural and functional properties. The presence of both aromatic and thiol moieties makes it a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.
The molecular structure of 3-(2,4-dimethoxyphenyl)propane-1-thiol consists of a propane backbone substituted with a 2,4-dimethoxyphenyl group at the first carbon position and a thiol (-SH) group at the other end. This configuration imparts distinct reactivity and interaction potential with biological targets, making it a valuable building block in medicinal chemistry. The dimethoxy substituents on the aromatic ring enhance lipophilicity while maintaining sufficient polarizability, which is crucial for optimizing pharmacokinetic profiles in drug candidates.
In recent years, there has been growing interest in thiophenolic compounds due to their broad spectrum of biological activities. 3-(2,4-dimethoxyphenyl)propane-1-thiol has been explored as a precursor in the synthesis of various pharmacologically relevant molecules. Its thiol group is particularly useful in redox-sensitive drug design, where it can participate in disulfide bond formation—a common strategy in stabilizing protein-protein interactions and modulating enzyme activity. This property has been leveraged in the development of potential treatments for neurological disorders, where precise control over redox signaling is essential.
One of the most compelling aspects of 3-(2,4-dimethoxyphenyl)propane-1-thiol is its potential application in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and dysregulation of their activity is implicated in various diseases, including cancer and inflammatory conditions. The aromatic moiety of this compound can be incorporated into kinase inhibitors to enhance binding affinity through π-stacking interactions with the ATP-binding pocket. Furthermore, the thiol group provides a handle for further functionalization via sulfonamide or disulfide linkages, allowing for fine-tuning of pharmacological properties.
Recent advancements in computational chemistry have enabled more efficient virtual screening and design of thiophenolic-based drug candidates. By leveraging molecular docking simulations and quantum mechanical calculations, researchers have been able to predict the binding modes and interactions of 3-(2,4-dimethoxyphenyl)propane-1-thiol with target proteins. These studies have highlighted its potential as a scaffold for developing selective inhibitors against specific kinases or other therapeutic targets. Such computational approaches not only accelerate lead optimization but also provide insights into structure-activity relationships that guide experimental design.
The synthetic utility of 3-(2,4-dimethoxyphenyl)propane-1-thiol extends beyond kinase inhibition. Its structural features make it amenable to further derivatization into more complex heterocyclic systems. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aromatic or aliphatic groups, expanding its applicability in natural product mimicry or drug discovery programs. Additionally, its ability to undergo oxidation to form stable disulfides has been exploited in designing prodrugs or bioconjugates that release active species under specific physiological conditions.
In clinical research settings, 3-(2,4-dimethoxyphenyl)propane-1-thiol has been investigated as part of combinatorial chemistry libraries aimed at identifying novel therapeutic agents. Its incorporation into high-throughput screening (HTS) campaigns has yielded promising hits against various disease-related targets. Moreover, its role as a precursor in peptidomimetic design has been explored, where thiols are strategically introduced to enhance protease resistance or improve cell membrane permeability—a critical consideration for oral bioavailability.
The safety profile and handling considerations for 3-(2,4-dimethoxyphenyl)propane-1-thiol are important factors that must be addressed during its use in research and industrial applications. While not classified as hazardous under standard conditions, appropriate personal protective equipment (PPE) should be employed due to its potential reactivity with oxidizing agents. Storage conditions should also be optimized to prevent degradation or unwanted side reactions; typically, this involves keeping it under inert atmosphere at controlled temperatures away from light sources.
Future directions for research involving 3-(2,4-dimethoxyphenyl)propane-1-thiol may include exploring its role in modulating redox signaling pathways relevant to neurodegenerative diseases such as Alzheimer's or Parkinson's disease. The compound's ability to interact with reactive oxygen species (ROS) and regulate intracellular thiol levels could provide new insights into therapeutic strategies targeting oxidative stress-induced neuronal damage. Additionally, its application in materials science—particularly as an additive for conductive polymers or corrosion inhibitors—has not yet been fully explored but warrants further investigation.
In summary,3-(2,4-dimethoxyphenyl)propane-1-thiol (CAS No. 1267271-35-1) represents a multifaceted compound with significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique structural features enable diverse synthetic applications while offering opportunities for developing innovative therapeutics targeting challenging diseases such as cancer or neurodegenerative disorders. As our understanding of molecular interactions continues to evolve through interdisciplinary approaches—including computational modeling and advanced synthetic methodologies—the role this compound will play is likely to expand further into both academic study and industrial development.
1267271-35-1 (3-(2,4-dimethoxyphenyl)propane-1-thiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)